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Compound of Interest

Compound Name: 2-(Propylamino)benzoic acid

CAS No.: 21716-81-4

Cat. No.: B1277799

Get Quote

This technical guide provides an in-depth analysis of the spectroscopic data for 2-
(propylamino)benzoic acid, also known as N-propylanthranilic acid. The information

presented herein is intended for researchers, scientists, and professionals in the field of drug

development and chemical analysis. This document offers a comprehensive examination of the

expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

data for this compound, underpinned by theoretical principles and comparative data from

related molecules.

Introduction to 2-(Propylamino)benzoic Acid
2-(Propylamino)benzoic acid (C₁₀H₁₃NO₂) is a derivative of anthranilic acid, an important

scaffold in medicinal chemistry.[1] The introduction of a propylamino group to the benzoic acid

backbone can significantly influence its physicochemical and biological properties. Accurate

structural elucidation and characterization are paramount for its application in research and

development. Spectroscopic techniques such as NMR, IR, and MS are indispensable tools for

confirming the molecular structure and purity of this compound. This guide will delve into the

theoretical and practical aspects of the spectroscopic analysis of 2-(propylamino)benzoic
acid.
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The molecular structure of 2-(propylamino)benzoic acid is presented below. The numbering

of the atoms is provided for clarity in the subsequent spectroscopic analysis.

Caption: Molecular structure of 2-(propylamino)benzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a

molecule. The following sections detail the predicted ¹H and ¹³C NMR spectra of 2-
(propylamino)benzoic acid.

Predicted ¹H NMR Spectrum
The proton NMR spectrum of 2-(propylamino)benzoic acid is expected to show distinct

signals for the aromatic protons, the propyl chain protons, the amine proton, and the carboxylic

acid proton. The chemical shifts are influenced by the electronic environment of the protons.

Table 1: Predicted ¹H NMR Chemical Shifts for 2-(Propylamino)benzoic acid

Proton Assignment
Predicted Chemical
Shift (δ, ppm)

Multiplicity Integration

H-10 (CH₃) 0.9 - 1.0 Triplet (t) 3H

H-9 (CH₂) 1.6 - 1.8 Sextet (sxt) 2H

H-8 (N-CH₂) 3.1 - 3.3 Triplet (t) 2H

H-3, H-4, H-5, H-6 6.5 - 8.0 Multiplets (m) 4H

N-H 8.0 - 9.0 Broad Singlet (br s) 1H

COOH 10.0 - 12.0 Broad Singlet (br s) 1H

Interpretation:

Propyl Group: The terminal methyl group (H-10) is expected to appear as a triplet around

0.9-1.0 ppm due to coupling with the adjacent methylene group (H-9). The H-9 methylene

protons will appear as a sextet, being coupled to both the methyl and the N-methylene
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protons. The N-methylene protons (H-8) will be deshielded by the adjacent nitrogen atom

and are predicted to be a triplet in the 3.1-3.3 ppm range.

Aromatic Protons: The four protons on the benzene ring will appear in the aromatic region

(6.5-8.0 ppm). The substitution pattern will lead to complex splitting, likely resulting in

overlapping multiplets. The proton ortho to the carboxylic acid group (H-6) is expected to be

the most deshielded.

Amine and Carboxylic Acid Protons: The amine (N-H) and carboxylic acid (COOH) protons

are acidic and their chemical shifts can be highly variable depending on the solvent,

concentration, and temperature. They typically appear as broad singlets and may exchange

with deuterium in D₂O.

Predicted ¹³C NMR Spectrum
The ¹³C NMR spectrum will provide information on the number of unique carbon environments

in the molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts for 2-(Propylamino)benzoic acid

Carbon Assignment Predicted Chemical Shift (δ, ppm)

C-10 (CH₃) 11 - 13

C-9 (CH₂) 22 - 24

C-8 (N-CH₂) 45 - 47

Aromatic Carbons 110 - 150

C-1 (C-COOH) ~110

C-2 (C-N) ~150

C-3, C-4, C-5, C-6 115 - 135

C-7 (COOH) 170 - 175

Interpretation:
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Aliphatic Carbons: The carbons of the propyl group will appear in the upfield region of the

spectrum.

Aromatic Carbons: The six aromatic carbons will give rise to six distinct signals in the 110-

150 ppm range. The carbon bearing the amino group (C-2) is expected to be the most

deshielded among the ring carbons, while the carbon bearing the carboxylic acid group (C-1)

will also be significantly downfield.

Carboxylic Carbon: The carbonyl carbon of the carboxylic acid group (C-7) will be the most

deshielded carbon, appearing in the 170-175 ppm region.

Experimental Protocol for NMR Spectroscopy
A detailed, step-by-step methodology for acquiring NMR spectra is crucial for obtaining high-

quality, reproducible data.

Protocol: NMR Sample Preparation and Data Acquisition

Sample Preparation:

Weigh approximately 5-10 mg of 2-(propylamino)benzoic acid.

Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g.,

CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

Ensure the sample is fully dissolved; sonication may be used to aid dissolution.

Instrument Setup:

Insert the NMR tube into the spectrometer.

Lock the spectrometer on the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity.

¹H NMR Acquisition:

Set the appropriate spectral width and acquisition time.
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Use a standard 90° pulse sequence.

Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

Process the data using Fourier transformation, phasing, and baseline correction.

Integrate the signals and reference the spectrum to the residual solvent peak or an

internal standard (e.g., TMS).

¹³C NMR Acquisition:

Set a wider spectral width to encompass the full range of carbon chemical shifts.

Use a proton-decoupled pulse sequence to obtain singlets for all carbon signals.

A longer acquisition time and a larger number of scans are typically required for ¹³C NMR

due to the lower natural abundance of the ¹³C isotope.

Process the data similarly to the ¹H spectrum.

Sample Preparation

Data Acquisition

Data Processing

Weigh Sample Dissolve in
Deuterated Solvent Lock & Shim

Acquire ¹H Spectrum

Acquire ¹³C Spectrum

Fourier Transform,
Phasing, Baseline Correction

Integration & 
Peak Picking Final Spectrum

Click to download full resolution via product page

Caption: Experimental workflow for NMR analysis.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.
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Predicted IR Spectrum
The IR spectrum of 2-(propylamino)benzoic acid will be characterized by the vibrational

frequencies of its key functional groups.

Table 3: Predicted IR Absorption Bands for 2-(Propylamino)benzoic acid

Wavenumber
(cm⁻¹)

Functional Group Vibration Intensity

3300 - 2500 Carboxylic Acid O-H stretch Strong, Broad

3400 - 3300 Secondary Amine N-H stretch Moderate

3100 - 3000 Aromatic C-H stretch Moderate

2960 - 2850 Alkyl C-H stretch Moderate to Strong

1710 - 1680 Carboxylic Acid C=O stretch Strong

1600 - 1450 Aromatic C=C stretch Moderate

1320 - 1210 Carboxylic Acid C-O stretch Moderate

1250 - 1020 Amine C-N stretch Moderate

Interpretation:

O-H and N-H Stretching: A very broad absorption in the 3300-2500 cm⁻¹ region is

characteristic of the O-H stretch of a hydrogen-bonded carboxylic acid.[2][3] The N-H stretch

of the secondary amine is expected as a sharper peak around 3400-3300 cm⁻¹.

C-H Stretching: Aromatic C-H stretches will appear just above 3000 cm⁻¹, while aliphatic C-H

stretches from the propyl group will be observed just below 3000 cm⁻¹.

Carbonyl Stretching: A strong, sharp absorption band between 1710 and 1680 cm⁻¹ is a

definitive indicator of the carboxylic acid C=O group.[3]

Fingerprint Region: The region below 1500 cm⁻¹ will contain a complex pattern of

absorptions due to C-C, C-O, and C-N stretching and various bending vibrations, which are
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unique to the molecule and serve as a "fingerprint".[2]

Experimental Protocol for IR Spectroscopy
Protocol: Attenuated Total Reflectance (ATR)-FTIR Spectroscopy

Instrument Preparation:

Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and

allowing it to dry completely.

Record a background spectrum of the clean, empty ATR crystal.

Sample Application:

Place a small amount of the solid 2-(propylamino)benzoic acid sample directly onto the

ATR crystal.

Apply pressure using the instrument's pressure clamp to ensure good contact between the

sample and the crystal.

Data Acquisition:

Collect the sample spectrum. A typical measurement consists of co-adding 16 or 32 scans

at a resolution of 4 cm⁻¹.

Data Processing:

The software will automatically ratio the sample spectrum against the background

spectrum to produce the final absorbance or transmittance spectrum.

Label the significant peaks in the spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its structural elucidation.
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Predicted Mass Spectrum
The molecular weight of 2-(propylamino)benzoic acid is 179.22 g/mol .[4] In an electron

ionization (EI) mass spectrum, a molecular ion peak (M⁺˙) would be expected at m/z 179.

Table 4: Predicted Key Fragment Ions for 2-(Propylamino)benzoic acid

m/z Proposed Fragment

179 [M]⁺˙ (Molecular Ion)

162 [M - OH]⁺

150 [M - C₂H₅]⁺

134 [M - COOH]⁺

120 [M - C₃H₇ - H]⁺

92 [C₆H₄NH₂]⁺

Interpretation of Fragmentation:

Molecular Ion: The peak at m/z 179 corresponds to the intact molecule with one electron

removed.

Loss of Hydroxyl Radical: A peak at m/z 162 would result from the loss of a hydroxyl radical

(·OH) from the carboxylic acid group.

Alpha-Cleavage: Cleavage of the C-C bond alpha to the nitrogen atom can lead to the loss

of an ethyl radical (·C₂H₅), resulting in a fragment at m/z 150.

Loss of Carboxyl Group: The loss of the entire carboxylic acid group as a radical (·COOH)

would produce a fragment at m/z 134.

Further Fragmentation: The fragment at m/z 120 could arise from the loss of the propyl group

and a hydrogen atom. The ion at m/z 92 is characteristic of an aminobenzene fragment.
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Caption: Proposed fragmentation pathway for 2-(propylamino)benzoic acid in EI-MS.

Experimental Protocol for Mass Spectrometry
Protocol: Electron Ionization Mass Spectrometry (EI-MS)

Sample Introduction:

Introduce a small amount of the sample into the mass spectrometer, typically via a direct

insertion probe for solid samples or after separation by gas chromatography (GC-MS).

Ionization:

Bombard the sample with a high-energy electron beam (typically 70 eV) in the ion source

to generate the molecular ion and fragment ions.

Mass Analysis:

Accelerate the ions into the mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

Detection:

The separated ions are detected, and their abundance is recorded.

Data Analysis:
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The resulting mass spectrum is a plot of relative ion abundance versus m/z.

Identify the molecular ion peak and analyze the fragmentation pattern to confirm the

structure.

Conclusion
The spectroscopic characterization of 2-(propylamino)benzoic acid is essential for its

unambiguous identification and quality control. This guide has provided a detailed overview of

the expected NMR, IR, and MS data based on established spectroscopic principles and

comparative analysis. The predicted spectra and fragmentation patterns serve as a valuable

reference for researchers working with this compound. It is important to note that the presented

data is theoretical and should be confirmed by experimental analysis. The provided protocols

offer a standardized approach to acquiring high-quality spectroscopic data for 2-
(propylamino)benzoic acid and related compounds.
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Foundational & Exploratory

Check Availability & Pricing
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